Cas no 834869-35-1 (Benzoic acid, 5-chloro-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-)

• Product name: Benzoic acid, 5-chloro-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-
• CAS No: 834869-35-1
• MF: C₁₄H₁₇O₅Cl
• MW: 300.73478
• MDL: MFCD30729435
• CID: 670971
• PubChem ID: 21027704

Benzoic acid, 5-chloro-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-
• 5-chloro-2-[2-(oxan-2-yloxy)ethoxy]benzoic acid
• DTXSID10610250
• A1-05441
• 834869-35-1
• 5-Chloro-2-{2-[(oxan-2-yl)oxy]ethoxy}benzoic acid
• SCHEMBL8296597

• MDL： MFCD30729435
• Inchi： InChI=1S/C14H17ClO5/c15-10-4-5-12(11(9-10)14(16)17)18-7-8-20-13-3-1-2-6-19-13/h4-5,9,13H,1-3,6-8H2,(H,16,17)
• InChI Key： WZNFSLWVIQWXGC-UHFFFAOYSA-N
• SMILES： C1CCOC(C1)OCCOC2=C(C=C(C=C2)Cl)C(=O)O

Computed Properties

• Exact Mass: 300.0764513g/mol
• Monoisotopic Mass: 300.0764513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives